Demecolcine-d6
Demecolcine-d6
Demecolcine-d6 is an isotopically labelled antimitotic agent that disrupts microtubles by binding to tubulin and preventing its polymerization. It stimulates the intrinsic GTPase activity of tubulin. It also induces apoptosis in several normal and tumor cell lines and activates the JNK/SAPK signaling pathway.
Brand Name:
Vulcanchem
CAS No.:
1217602-04-4
VCID:
VC0196575
InChI:
InChI=1S/C21H25NO5/c1-22-15-8-6-12-10-18(25-3)20(26-4)21(27-5)19(12)13-7-9-17(24-2)16(23)11-14(13)15/h7,9-11,15,22H,6,8H2,1-5H3/t15-/m0/s1/i1D3,2D3
SMILES:
CNC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)OC
Molecular Formula:
C21H19NO5D6
Molecular Weight:
377.46
Demecolcine-d6
CAS No.: 1217602-04-4
VCID: VC0196575
Molecular Formula: C21H19NO5D6
Molecular Weight: 377.46
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | Demecolcine-d6 is an isotopically labelled antimitotic agent that disrupts microtubles by binding to tubulin and preventing its polymerization. It stimulates the intrinsic GTPase activity of tubulin. It also induces apoptosis in several normal and tumor cell lines and activates the JNK/SAPK signaling pathway. |
|---|---|
| CAS No. | 1217602-04-4 |
| Product Name | Demecolcine-d6 |
| Molecular Formula | C21H19NO5D6 |
| Molecular Weight | 377.46 |
| IUPAC Name | (7S)-1,2,3-trimethoxy-10-(trideuteriomethoxy)-7-(trideuteriomethylamino)-6,7-dihydro-5H-benzo[a]heptalen-9-one |
| Standard InChI | InChI=1S/C21H25NO5/c1-22-15-8-6-12-10-18(25-3)20(26-4)21(27-5)19(12)13-7-9-17(24-2)16(23)11-14(13)15/h7,9-11,15,22H,6,8H2,1-5H3/t15-/m0/s1/i1D3,2D3 |
| SMILES | CNC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)OC |
| Appearance | Faintly Yellow Crystalline Powder |
| Melting Point | 73-75°C |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Related CAS | 477-30-5 (unlabelled) |
| Synonyms | (7S)-6,7-Dihydro-1,2,3,10-tetramethoxy-7-(methylamino)-benzo[a]heptalen-9(5H)-one-d6; Deacetylmethylcolchicine-d6; Colchamin-d6; NSC 3096-d6; Omain-d6; Omaine-d6; Reichstein’s F-d6; N-Desacetyl-N-methylcolchicine-d6; Colcemid-d6 |
| Tag | Colchicine Impurities |
| PubChem Compound | 45358954 |
| Last Modified | Apr 15 2024 |
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